Cas no 7478-26-4 (Acridine,6-chloro-2-methoxy-9-phenoxy-)

• Product Name: Acridine,6-chloro-2-methoxy-9-phenoxy-
• CAS No: 7478-26-4
• MF: C₂₀H₁₄ClNO₂
• MW: 335.783664226532
• CID: 575742
• PubChem ID: 329760479
• Update Time: 2025-04-19

Acridine,6-chloro-2-methoxy-9-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Acridine,6-chloro-2-methoxy-9-phenoxy-
• 6-Chloro-2-methoxy-9-phenoxyacridine
• NSC-402894
• CHEMBL3237353
• NSC402894
• 7478-26-4
• 2-Methoxy-6-chlor-9-phenoxy-acridin
• 6-Chloro-2-methoxy-9-phenoxyacridine, 98%
• DTXSID20966912
• 5248-29-3
• MFCD11656157

• MDL： MFCD11656157
• Inchi： 1S/C20H14ClNO2/c1-23-15-8-10-18-17(12-15)20(24-14-5-3-2-4-6-14)16-9-7-13(21)11-19(16)22-18/h2-12H,1H3
• InChI Key： CKWITQOQGJPKOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C1C=CC(=CC1=C2OC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 335.071
• Monoisotopic Mass: 335.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2
• XLogP3: 5.7

Experimental Properties

• Density: 1.304
• Melting Point: 153-156 °C
• Boiling Point: 515°Cat760mmHg
• Flash Point: 265.3°C
• Refractive Index: 1.686
• LogP: 5.84230

Acridine,6-chloro-2-methoxy-9-phenoxy- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317-H319-H413
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：